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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B14793545 Get Quote

Technical Guide: 25-Desacetyl Rifampicin-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the analytical profile of 25-Desacetyl
Rifampicin-d3, a labeled metabolite of the antibiotic Rifampicin. The information presented

here is compiled from publicly available data for chemical reference standards and is intended

to serve as a representative example for research and drug development purposes.

Compound Information
25-Desacetyl Rifampicin-d3 is the deuterated form of 25-Desacetyl Rifampicin, which is a

primary and active metabolite of Rifampicin.[1][2] The deuterium labeling provides a distinct

mass signature, making it suitable for use as an internal standard in quantitative bioanalytical

assays.

Table 1: General Specifications of 25-Desacetyl Rifampicin-d3
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Parameter Specification Source

Chemical Name

25-O-Deacetyl-3-[(E)-[(4-

(methyl-d3)-1-

piperazinyl)imino]methyl]rifamy

cin

[3][4][5]

Synonyms

25-Deacetylrifampicin-d3, 25-

Desacetylrifampin-d3,

Desacetylrifampicin-d3

[3][4][5]

Molecular Formula C41H53D3N4O11 [3][4][5]

Molecular Weight 783.92 g/mol [4][5]

Appearance
Reddish Orange to Brown

Orange Solid
[4][5]

Purity >85% to ≥98% [3][6]

Storage -20°C [4]

Solubility
Soluble in Chloroform,

Methanol, and DMSO (slightly)
[1][4]

Analytical Methodologies
The characterization and quantification of 25-Desacetyl Rifampicin-d3 typically involve

chromatographic and spectrometric techniques to ensure identity, purity, and concentration.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard method for assessing the purity of pharmaceutical reference materials. A

gradient elution on a reverse-phase column is often employed to separate the main compound

from any impurities.

Table 2: Representative HPLC Method for Analysis
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Parameter Condition

Instrument
Waters Alliance 2695 HPLC with 2996

Photodiode Array (PDA) Detector or equivalent

Column
C18 Reverse-Phase, e.g., Phenomenex Luna

(150 x 4.6 mm)

Mobile Phase Gradient of Water and Methanol

Detection Wavelength 254 nm

Column Temperature 27°C

Retention Time
Approximately 8.25 min for 25-Desacetyl

Rifampicin (unlabeled)

Note: This is a generalized method based on the analysis of the non-deuterated analogue. The

exact conditions may vary.[7][8]

Identity Confirmation
Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the

compound. For 25-Desacetyl Rifampicin-d3, the expected molecular ion peak would

correspond to its molecular weight of approximately 783.92, accounting for the deuterium

labeling.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to

elucidate the chemical structure of the molecule, confirming the positions of protons and

carbons, and verifying the desacetylation and the presence of the deuterated methyl group.

Visualized Workflows and Relationships
General Workflow for Certificate of Analysis
The following diagram illustrates a typical workflow for the generation of a Certificate of

Analysis for a chemical reference standard.
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Quality Control Process

Sample Receipt and Registration Analytical Testing (HPLC, MS, NMR)Assign Tests Data Review and VerificationSubmit Data Certificate GenerationApprove Product ReleaseIssue CoA

Rifampicin C43H58N4O12 25-Desacetyl Rifampicin-d3 C41H53D3N4O11Metabolism (Desacetylation & Deuteration)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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